![molecular formula C22H22BrNO2 B3035492 (13S,17R)-16-Benzyl-16-methyl-11,15-dioxa-16-azoniatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,8-pentaene;bromide CAS No. 321574-25-8](/img/structure/B3035492.png)
(13S,17R)-16-Benzyl-16-methyl-11,15-dioxa-16-azoniatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,8-pentaene;bromide
Overview
Description
(13S,17R)-16-Benzyl-16-methyl-11,15-dioxa-16-azoniatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,8-pentaene;bromide is a useful research compound. Its molecular formula is C22H22BrNO2 and its molecular weight is 412.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Intramolecular Oxygen Migration Studies
- A study on the bromination of epoxycyclohexadeca-tetraene, related to the compound , explored the intramolecular 1,5-migration of the oxygen atom of 1,4-epoxide. This research contributes to the understanding of carbon-oxygen bond cleavage and intramolecular oxygen migration mechanisms (Menzek & Altundas, 2006).
Heteroanalogs of Steroids Synthesis
- Research on cycloaddition reactions with alkyl vinyl ethers led to the formation of substituted heptadeca-tetraene-triones. This study presents a new approach for synthesizing heteroanalogs of abeo steroids, which are structurally related to the compound in focus (Stepanova, Aliev & Maslivets, 2013).
Synthesis of Functionalized Propellano-bislactones
- The synthesis of dioxatetracyclo heptaene-diones using Baylis-Hillman adducts acetates is another application. This research aids in understanding the formation of complex organic structures with potential pharmaceutical relevance (Basavaiah & Satyanarayana, 2001).
X-ray Structure Determinations
- A study on hydrochlorides of similar structures revealed insights into the protonation at amine N atoms and differences in macrocyclic holes, enhancing the understanding of molecular structure through X-ray determinations (Lodeiro et al., 2000).
Synthesis of Zinc(II) Macrocyclic Schiff-base Complexes
- The synthesis and crystal structure determination of Zinc(II) macrocyclic complexes, involving heptadentate macrocyclic Schiff-base complexes, contribute to the field of coordination chemistry and metal-ligand interactions (Keypour et al., 2003).
Properties
IUPAC Name |
(13S,17R)-16-benzyl-16-methyl-11,15-dioxa-16-azoniatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,8-pentaene;bromide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22NO2.BrH/c1-23(13-16-7-3-2-4-8-16)22-18(15-25-23)14-24-20-12-11-17-9-5-6-10-19(17)21(20)22;/h2-12,18,22H,13-15H2,1H3;1H/q+1;/p-1/t18-,22+,23?;/m0./s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFZRLLYMXDLYDI-MMLSJBNXSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+]1(C2C(COC3=C2C4=CC=CC=C4C=C3)CO1)CC5=CC=CC=C5.[Br-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[N+]1([C@@H]2[C@@H](COC3=C2C4=CC=CC=C4C=C3)CO1)CC5=CC=CC=C5.[Br-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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